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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 1-bromobut-1-yne, a
valuable reagent in organic synthesis. The document details the most effective synthetic
methodologies, complete with experimental protocols and quantitative data. Furthermore, it
includes visualizations of reaction pathways and experimental workflows to facilitate a deeper
understanding of the processes involved.

Introduction

1-Bromobut-1-yne is a key building block in organic chemistry, utilized in a variety of coupling
reactions and as a precursor for more complex molecular architectures. Its synthesis from the
readily available starting material, but-1-yne, can be achieved through several pathways. This
guide will focus on the most prominent and efficient methods: a modern DBU-mediated
bromination, a silver-catalyzed approach, and the traditional deprotonation-bromination
sequence.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 1-bromobut-1-yne
Is presented below.[1]
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Property Value Reference
Molecular Formula C4H5Br [1]
Molecular Weight 132.99 g/mol [1]
CAS Number 50405-39-5 [1]
N ) 104.3 °C at 760 mmHg
Boiling Point )
(Predicted)
Density 1.461 g/cm3 (Predicted)
Refractive Index 1.4704 (20 °C) (Predicted)
See Spectroscopic Data
1H NMR ]
section
See Spectroscopic Data
13C NMR )
section
See Spectroscopic Data
IR Spectrum

section

See Spectroscopic Data
Mass Spectrum )
section

Synthetic Methodologies

DBU-Mediated Bromination of But-1-yne with N-
Bromosuccinimide (NBS)

This modern approach offers a facile and highly efficient route to 1-bromobut-1-yne under
mild, metal-free conditions with a short reaction time.[1][2][3] The reaction is mediated by the
non-nucleophilic strong base 1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU).

The reaction proceeds through the activation of N-bromosuccinimide (NBS) by DBU, which
increases the electrophilicity of the bromine atom. DBU also acts as a base to deprotonate the
terminal alkyne, but-1-yne, forming the but-1-yn-1-ide anion. This anion then attacks the
activated bromine source to yield the desired 1-bromobut-1-yne.[1]
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To a solution of but-1-yne (1.0 mmol) in acetonitrile (2.0 mL) is added N-bromosuccinimide
(NBS) (1.1 mmol, 195.8 mg) and 1,8-diazabicyclo[5.4.0]lundec-7-ene (DBU) (1.1 mmol, 0.164
mL). The reaction mixture is stirred at room temperature for a short period (typically 1-5
minutes). Upon completion, the reaction mixture is poured into water and extracted with
dichloromethane (3 x 10 mL). The combined organic layers are washed with water (3 x 10 mL),
dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The
crude product is then purified by flash chromatography on silica gel (petroleum ether as eluant)
to afford 1-bromobut-1-yne.[4]

Reactant/Reagent Molar Equiv. Amount
But-1-yne 1.0 (e.g., 54.1 mg)
N-Bromosuccinimide (NBS) 1.1 195.8 mg

DBU 1.1 0.164 mL
Acetonitrile - 2.0 mL

Yield - Good to excellent

Note: While the specific yield for but-1-yne is not provided in the reference, analogous terminal
alkynes afford yields in the range of 85-99%.[1]

Silver-Catalyzed Bromination of But-1-yne with N-
Bromosuccinimide (NBS)

This method is another highly effective approach that utilizes a catalytic amount of a silver salt,
typically silver nitrate (AgNO3), to promote the bromination of terminal alkynes with NBS.

The silver(l) ion is believed to act as a Lewis acid, coordinating to the alkyne and increasing its
reactivity towards electrophilic attack by NBS.

To a solution of but-1-yne (1.0 mmol) and N-bromosuccinimide (1.1 mmol) in a suitable solvent
(e.g., acetone or acetonitrile) is added a catalytic amount of silver nitrate (e.g., 0.1 mmol). The
reaction is stirred at room temperature until completion (monitored by TLC). The work-up and
purification would be similar to the DBU-mediated method, involving extraction and column
chromatography.
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Reactant/Reagent Molar Equiv.
But-1-yne 1.0
N-Bromosuccinimide (NBS) 11

Silver Nitrate (AgNO3) 0.1

Yield

Deprotonation with n-Butyllithium followed by
Bromination

This is the traditional and a very reliable method for the synthesis of 1-bromoalkynes. It
involves the deprotonation of the terminal alkyne with a strong organolithium base, followed by
guenching the resulting lithium acetylide with an electrophilic bromine source.

n-Butyllithium (n-BuLi) is a very strong base that readily deprotonates the terminal C-H bond of
but-1-yne to form lithium but-1-yn-1-ide. This organolithium species is a potent nucleophile that

reacts with elemental bromine (Brz) to give 1-bromobut-1-yne.

A solution of but-1-yne (1.0 mmol) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C
under an inert atmosphere (e.g., argon). To this solution is added n-butyllithium (1.05 mmol,
typically as a solution in hexanes) dropwise, and the mixture is stirred for a period of time (e.g.,
30-60 minutes) at this temperature. A solution of bromine (1.1 mmol) in anhydrous THF is then
added dropwise. After the addition is complete, the reaction is allowed to warm to room
temperature. The reaction is then quenched with a saturated aqueous solution of ammonium
chloride. The aqueous layer is extracted with diethyl ether, and the combined organic layers are
washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced
pressure. The product is then purified by distillation or column chromatography.
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Reactant/Reagent Molar Equiv.

But-1-yne 1.0

n-Butyllithium (n-BulLi) 1.05

Bromine (Br2) 1.1

Yield -
Visualizations

Signaling Pathways and Experimental Workflows

Deprotonation-Bromination

But-1-yne 1. n-BuLi, THF, -78 °C @ 1-Bromobut-1-yne

Silver-Catalyzed Bromination

But-1-yne Acetone or MeCN, rt NBS, cat. AQNO3 1-Bromobut-1-yne

DBU-Mediated Bromination

But-1-yne MeCN, it NBS, DBU 1-Bromobut-1-yne

Click to download full resolution via product page

Caption: Overview of synthetic pathways to 1-bromobut-1-yne.
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Dissolve but-1-yne in MeCN

'

Add NBS and DBU

'

Stir at room temperature (1-5 min)

'

Aqueous workup (add H20, extract with CH2CI2)

'

Wash organic layer with H20

'

Dry over Na2S04 and filter

'

Concentrate under reduced pressure

'

Purify by flash chromatography

1-Bromobut-1-yne

Click to download full resolution via product page

Caption: Experimental workflow for the DBU-mediated synthesis.
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Conclusion

The synthesis of 1-bromobut-1-yne can be accomplished through various effective methods.
For researchers seeking a rapid, high-yielding, and metal-free procedure, the DBU-mediated
bromination with NBS is a highly recommended approach. The silver-catalyzed method also
offers an efficient alternative under mild conditions. The traditional deprotonation with n-
butyllithium followed by bromination remains a robust and reliable, albeit more stringent,
method. The choice of synthetic route will depend on the specific requirements of the research,
including available reagents, scale, and desired purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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